Cas no 1229-55-6 (Sudan R)

Sudan R Properties

Names and Identifiers

• 1-((2-Methoxyphenyl)diazenyl)naphthalen-2-ol
• Solvent Red 1 (C.I.)
• 1-(2-methoxyphenylazo)-2-naphthol
• Sudan red G
• Sudan R
• Solvent Red 1
• SOLVENT RED 1, CI NO 12150
• 1-(2'-methoxybenzeneazo)-2-naphthol
• 1-(2-Methoxy-phenylazo)-[2]naphthol
• 1-(2-Methoxyphenylazo)-2-naphthol,Oil Red 113
• 1-(2-Methyl-phenylazo)-naphthol-(2)
• Anisol-(2 azo 1)-naphthol-(2)
• cred2
• fatredbg
• fatredg
• fatredrs
• foodred16
• oil red g
• oilpink
• oilredog
• 1-[(2-Methoxyphenyl)azo]-2-Naphthalenol
• C.I. 12150
• Solvent Red 1
• +Expand

• MDL： MFCD00046377
• InChIKey： ALLOLPOYFRLCCX-VHEBQXMUSA-N
• Inchi： 1S/C17H14N2O2/c1-21-16-9-5-4-8-14(16)18-19-17-13-7-3-2-6-12(13)10-11-15(17)20/h2-11,20H,1H3
• SMILES： COC1C=CC=CC=1/N=N/C1C2C(=CC=CC=2)C=CC=1O
• BRN： 1843558

Computed Properties

• Exact Mass: 278.10600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 278.105528
• Heavy Atom Count: 21
• Complexity: 444
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 50.7

Experimental Properties

• LogP: 4.96940
• PSA: 54.18000
• Refractive Index: 1.5500 (estimate)
• Boiling Point: 421.12°C (rough estimate)
• Melting Point: 179°C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C
• Flash Point: 250.7±24.6 °C
• Color/Form: Yellow light orange to red powder powder
• Solubility: Insoluble in water, slightly soluble in ethanol.
• Color index: 12150
• Density: 1.1222 (rough estimate)